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This technical guide provides an in-depth overview of the in vitro characterization of Ruzinurad
(also known as SHR4640), a selective inhibitor of Urate Transporter 1 (URAT1). Ruzinurad is

an investigational agent being developed for the treatment of hyperuricemia and gout.[1] Its

mechanism of action centers on the inhibition of URAT1, a key protein responsible for the

reabsorption of uric acid in the kidneys.[2] By blocking URAT1, Ruzinurad increases the

urinary excretion of uric acid, thereby lowering serum uric acid levels.[2]

Mechanism of Action: URAT1 Inhibition
Urate homeostasis is primarily maintained by the kidneys, where approximately 90% of the

urate filtered by the glomerulus is reabsorbed back into the bloodstream.[3][4] This

reabsorption is largely mediated by URAT1 (encoded by the SLC22A12 gene), an organic

anion exchanger located on the apical membrane of proximal tubule epithelial cells.[5][6][7]

URAT1 facilitates the reuptake of uric acid from the renal ultrafiltrate.[5]

Ruzinurad selectively targets and inhibits the function of URAT1.[1][8] This inhibition prevents

the reabsorption of uric acid, leading to increased fractional excretion of uric acid (FEUA) and a

reduction in serum uric acid concentrations.[2] This targeted action makes Ruzinurad a

promising therapeutic agent for managing conditions driven by elevated uric acid levels, such

as gout.[2]
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Mechanism of Ruzinurad Action on URAT1
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Workflow for In Vitro URAT1 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3181943?utm_src=pdf-body-img
https://www.benchchem.com/product/b3181943?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ruzinurad - Wikipedia [en.wikipedia.org]

2. What is Ruzinurad used for? [synapse.patsnap.com]

3. Discovery and characterization of verinurad, a potent and specific inhibitor of URAT1 for
the treatment of hyperuricemia and gout - PMC [pmc.ncbi.nlm.nih.gov]

4. Molecular basis of the urate transporter URAT1 inhibition by gout drugs - PMC
[pmc.ncbi.nlm.nih.gov]

5. How URAT1 inhibitors can shape the future of chronic gout treatment: a narrative review
of uricosurics past and present [explorationpub.com]

6. Ruzinurad - Jiangsu Hengrui Medicine Co. - AdisInsight [adisinsight.springer.com]

7. Mechanism of high affinity inhibition of the human urate transporter URAT1 - PMC
[pmc.ncbi.nlm.nih.gov]

8. hcplive.com [hcplive.com]

To cite this document: BenchChem. [In Vitro Characterization of Ruzinurad's URAT1
Inhibition: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3181943#in-vitro-characterization-of-ruzinurad-s-
urat1-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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